Cas no 2680733-18-8 (benzyl N-4-(hydroxymethyl)-3-oxaspirobicyclo2.1.1hexane-2,1'-cyclobutan-1-ylcarbamate)

• Product Name: benzyl N-4-(hydroxymethyl)-3-oxaspirobicyclo2.1.1hexane-2,1'-cyclobutan-1-ylcarbamate
• CAS No: 2680733-18-8
• MF: C₁₇H₂₁NO₄
• MW: 303.35294508934
• CID: 5633604
• PubChem ID: 165934725
• Update Time: 2025-07-16

benzyl N-4-(hydroxymethyl)-3-oxaspirobicyclo2.1.1hexane-2,1'-cyclobutan-1-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[4-(hydroxymethyl)-3-oxaspiro[bicyclo[2.1.1]hexane-2,1'-cyclobutan]-1-yl]carbamate
• 2680733-18-8
• EN300-28290971
• benzyl N-4-(hydroxymethyl)-3-oxaspirobicyclo2.1.1hexane-2,1'-cyclobutan-1-ylcarbamate

• Inchi： 1S/C17H21NO4/c19-12-15-10-16(11-15,17(22-15)7-4-8-17)18-14(20)21-9-13-5-2-1-3-6-13/h1-3,5-6,19H,4,7-12H2,(H,18,20)
• InChI Key： KDCADKRVHRLMHN-UHFFFAOYSA-N
• SMILES： O1C2(CO)CC(C2)(C21CCC2)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 303.14705815g/mol
• Monoisotopic Mass: 303.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-4-(hydroxymethyl)-3-oxaspirobicyclo2.1.1hexane-2,1'-cyclobutan-1-ylcarbamate

Exploring the Unique Properties and Applications of benzyl N-4-(hydroxymethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,1'-cyclobutan-1-ylcarbamate (CAS No. 2680733-18-8)

The compound benzyl N-4-(hydroxymethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,1'-cyclobutan-1-ylcarbamate (CAS No. 2680733-18-8) has garnered significant attention in the fields of medicinal chemistry and material science due to its unique structural features and potential applications. This spirocyclic derivative combines a 3-oxaspirobicyclo[2.1.1]hexane core with a cyclobutane ring, offering a rigid yet functionalized scaffold that is highly valuable in drug discovery and advanced material design. Researchers are particularly interested in its hydroxymethyl group, which provides a handle for further chemical modifications, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for novel spirocyclic compounds has surged, driven by their ability to mimic bioactive conformations and enhance pharmacokinetic properties. The benzyl carbamate moiety in this compound further expands its utility, as carbamates are widely used in prodrug strategies and as protecting groups in organic synthesis. The combination of these features makes benzyl N-4-(hydroxymethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,1'-cyclobutan-1-ylcarbamate a compelling subject for studies targeting central nervous system (CNS) disorders, anti-inflammatory agents, and even biodegradable polymers.

One of the most searched questions in the context of spirocyclic frameworks is their role in improving drug bioavailability and reducing off-target effects. This compound's 3-oxaspirobicyclo[2.1.1]hexane core contributes to its metabolic stability, a hot topic in pharmaceutical research. Additionally, its cyclobutane ring introduces strain, which can be leveraged to achieve selective reactivity—a key consideration in modern click chemistry and bioorthogonal reactions. These attributes align with the growing interest in sustainable chemistry and green synthesis, as researchers seek efficient routes to complex molecules with minimal waste.

From a material science perspective, the hydroxymethyl functionality opens doors to polymerization and cross-linking applications. This is particularly relevant in the development of smart materials and self-healing polymers, which are trending topics in nanotechnology and engineering. The compound's rigid backbone also makes it a candidate for molecular cages and porous organic frameworks, areas that have seen exponential growth due to their potential in gas storage and separation technologies.

In summary, benzyl N-4-(hydroxymethyl)-3-oxaspirobicyclo[2.1.1]hexane-2,1'-cyclobutan-1-ylcarbamate (CAS No. 2680733-18-8) represents a multifaceted compound with broad applicability. Its structural complexity and functional groups position it at the intersection of cutting-edge research in drug development, materials science, and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.